2-(3-methylcyclohexyl)ethan-1-amine hydrochloride
Overview
Description
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride, also known as 2-MCEH, is an organic compound used in a variety of scientific research applications. It is a derivative of the amine family, and is a cyclic aliphatic hydrocarbon. 2-MCEH has a wide range of properties, including the ability to act as a basic bronchodilator, a substrate for monoamine oxidase, and an inhibitor of monoamine oxidase activity. It has been used in a variety of laboratory experiments and has been found to be a useful tool for understanding the biochemical and physiological effects of various drugs.
Mechanism of Action
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride acts as a bronchodilator, a substrate for monoamine oxidase, and an inhibitor of monoamine oxidase activity. The bronchodilator activity of 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride is due to its ability to bind to beta-2 adrenergic receptors in the lungs. This binding leads to the release of cAMP, which causes the relaxation of the smooth muscles in the airways, leading to increased airflow. The substrate activity of 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride is due to its ability to be oxidized by monoamine oxidase, leading to the production of metabolites which can then be further metabolized. The inhibitor activity of 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride is due to its ability to bind to monoamine oxidase, which prevents the enzyme from catalyzing the oxidation of other substrates.
Biochemical and Physiological Effects
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the release of cAMP, which leads to the relaxation of the smooth muscles in the airways, leading to increased airflow. It has also been found to increase the release of dopamine, which is thought to be responsible for the bronchodilator activity of 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride. In addition, 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride has been found to increase the levels of serotonin and norepinephrine, which are thought to be responsible for its antidepressant effects.
Advantages and Limitations for Lab Experiments
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized. It is also a relatively stable compound, and it is not toxic in low concentrations. Furthermore, it is soluble in water, making it easier to use in experiments. However, there are some limitations to using 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride in laboratory experiments. It is not very soluble in organic solvents, and it is not very stable in acidic or basic solutions.
Future Directions
There are a variety of potential future directions for research using 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride. It could be used to further study the biochemical and physiological effects of various drugs, as well as the interactions between different drugs. It could also be used to study the effects of drugs on the central nervous system, and to develop new treatments for various diseases. In addition, it could be used to develop new drugs with improved efficacy and safety profiles. Finally, it could be used to study the molecular mechanisms of drug action, which could lead to the development of new therapeutic strategies.
Synthesis Methods
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride is synthesized using a variety of methods. The most common method involves the reaction of 2-methylcyclohexanone with ethylamine hydrochloride in the presence of an acid catalyst. This reaction produces a compound with a molecular weight of 176.7 g/mol. Other methods such as the reaction of 2-methylcyclohexanone with an alkyl halide, or the reaction of 2-methylcyclohexanone with a secondary amine, can also be used to synthesize 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride.
Scientific Research Applications
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs, and has been found to be a useful tool for understanding the mechanism of action of these drugs. It has also been used to study the interactions between different drugs and to study the effects of drugs on the central nervous system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylcyclohexyl)ethan-1-amine hydrochloride involves the reaction of 3-methylcyclohexanone with ethylmagnesium bromide, followed by reduction with lithium aluminum hydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-methylcyclohexanone", "ethylmagnesium bromide", "lithium aluminum hydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylcyclohexanone is reacted with ethylmagnesium bromide in anhydrous ether to form 2-(3-methylcyclohexyl)ethanol.", "Step 2: The resulting alcohol is then reduced with lithium aluminum hydride in dry ether to form 2-(3-methylcyclohexyl)ethan-1-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(3-methylcyclohexyl)ethan-1-amine." ] } | |
CAS RN |
2825011-70-7 |
Product Name |
2-(3-methylcyclohexyl)ethan-1-amine hydrochloride |
Molecular Formula |
C9H20ClN |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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